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Compound of Interest

Compound Name: Methyl phenylpropiolate

Cat. No.: B1582923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and a detailed

experimental protocol for the synthesis of methyl phenylpropiolate. This compound is a

valuable intermediate in organic synthesis, utilized in the creation of a variety of more complex

molecules.

Core Properties of Methyl Phenylpropiolate
Methyl phenylpropiolate is an organic compound with the chemical formula C10H8O2.[1] It is

also known as methyl 3-phenyl-2-propynoate. Below is a summary of its key quantitative data.

Property Value

Molecular Formula C10H8O2[1]

Molecular Weight 160.17 g/mol [1][2]

CAS Number 4891-38-7

Appearance Colorless to pale yellow liquid

Boiling Point 109-112 °C at 2 mmHg[2]

Density 1.086 g/mL at 25 °C
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Synthesis of Methyl Phenylpropiolate via Fischer-
Speier Esterification
A common and effective method for the synthesis of methyl phenylpropiolate is the Fischer-

Speier esterification of phenylpropiolic acid with methanol, utilizing a strong acid as a catalyst.

This reaction is a classic example of nucleophilic acyl substitution.

Experimental Protocol
Materials:

Phenylpropiolic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux

condenser, dissolve phenylpropiolic acid in an excess of anhydrous methanol.

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid to

the stirring solution.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

Work-up:
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After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with saturated sodium chloride solution.

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, and then

filter to remove the drying agent.

Purification: Remove the dichloromethane solvent by rotary evaporation. The resulting crude

product can be further purified by vacuum distillation to yield pure methyl phenylpropiolate.

Experimental Workflow: Synthesis and Purification
The following diagram illustrates the key stages in the synthesis and purification of methyl
phenylpropiolate.
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Caption: Workflow for the synthesis and purification of methyl phenylpropiolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://store.researchscientific.co.uk/products/methyl-phenylpropiolate-97
https://personal.tcu.edu/jmontchamp/F2019%20files%20for%20lab/LAB5%20PROCEDURE%20ESTERIFICATION.pdf
https://www.benchchem.com/product/b1582923#methyl-phenylpropiolate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582923#methyl-phenylpropiolate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582923#methyl-phenylpropiolate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582923#methyl-phenylpropiolate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

